Cas no 63886-46-4 (2-Pyrrolidineethanaminium,N,N,N,1,5-pentamethyl-, iodide, hydriodide (1:1:1))

• Product Name: 2-Pyrrolidineethanaminium,N,N,N,1,5-pentamethyl-, iodide, hydriodide (1:1:1)
• CAS No: 63886-46-4
• MF: C₁₁H₂₆I₂N₂
• MW: 440.14648771286
• CID: 503878
• PubChem ID: 3048256
• Update Time: 2025-04-19

2-Pyrrolidineethanaminium,N,N,N,1,5-pentamethyl-, iodide, hydriodide (1:1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidineethanaminium,N,N,N,1,5-pentamethyl-, iodide, hydriodide (1:1:1)
• 2-(1,5-dimethylpyrrolidin-2-yl)ethyl-trimethylazanium,iodide,hydroiodide
• 63886-46-4
• Ammonium, (2-(1,2-dimethylpyrrolidin-1-yl)ethyl)trimethyl-, diiodide
• DTXSID30980765
• 2-(1,5-Dimethylpyrrolidin-2-yl)-N,N,N-trimethylethan-1-aminium iodide--hydrogen iodide (1/1/1)
• Pyrrolidinium, 1,2-dimethyl-1-(2-trimethylammonio)ethyl-, diiodide

• Inchi： 1S/C11H25N2.2HI/c1-10-6-7-11(12(10)2)8-9-13(3,4)5;;/h10-11H,6-9H2,1-5H3;2*1H/q+1;;/p-1
• InChI Key： PPXOXSKZUUUJQW-UHFFFAOYSA-M
• SMILES： I.[I-].N1(C)C(C)CCC1CC[N+](C)(C)C

Computed Properties

• Exact Mass: 414.82203
• Monoisotopic Mass: 440.01854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24